Cas no 266310-25-2 (Sodium;1-octyltetrazole-5-thiolate)

• Product Name: Sodium;1-octyltetrazole-5-thiolate
• CAS No: 266310-25-2
• MF: C₉H₁₇N₄NaS
• MW: 236.31285071373
• CID: 247760
• Update Time: 2023-08-02

Sodium;1-octyltetrazole-5-thiolate Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione,1,2-dihydro-1-octyl-, sodium salt (1:1)
• 5H-Tetrazole-5-thione,1,2-dihydro-1-octyl-, sodium salt (9CI)
• 1-OCTYL-5-MERCAPTOTETRAZOLE SODIUM SALT
• 5H-Tetrazole-5-thione, 1,2-dihydro-1-octyl-, sodium salt
• Sodium;1-octyltetrazole-5-thiolate

• Inchi： 1S/C9H18N4S.Na/c1-2-3-4-5-6-7-8-13-9(14)10-11-12-13;/h2-8H2,1H3,(H,10,12,14);/q;+1/p-1
• InChI Key： OBVYLUFOGSHEHE-UHFFFAOYSA-M
• SMILES： [S-]C1=NN=NN1CCCCCCCC.[Na+]

Computed Properties

• Exact Mass: 237.115
• Monoisotopic Mass: 237.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.6